Cas no 525578-70-5 (tert-Butyl methyl(2-phenoxyethyl)carbamate)

• Product Name: tert-Butyl methyl(2-phenoxyethyl)carbamate
• CAS No: 525578-70-5
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 336146
• PubChem ID: 63789554
• Update Time: 2025-06-08

tert-Butyl methyl(2-phenoxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl methyl(2-phenoxyethyl)carbamate
• Carbamic acid, methyl(2-phenoxyethyl)-, 1,1-dimethylethyl ester
• tert-butyl N-methyl-N-(2-phenoxyethyl)carbamate
• 525578-70-5
• Methyl-(2-phenoxyethyl)carbamic acid tert-butyl ester
• AKOS013101365
• tert-Butylmethyl(2-phenoxyethyl)carbamate
• SCHEMBL1009027
• DTXSID60734657

• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(16)15(4)10-11-17-12-8-6-5-7-9-12/h5-9H,10-11H2,1-4H3
• InChI Key： WSIYOYUOROZJTE-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCOC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-Butyl methyl(2-phenoxyethyl)carbamate

Comprehensive Overview of tert-Butyl methyl(2-phenoxyethyl)carbamate (CAS No. 525578-70-5)

tert-Butyl methyl(2-phenoxyethyl)carbamate (CAS No. 525578-70-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a tert-butyl group and a phenoxyethyl moiety, makes it a versatile building block for designing bioactive molecules. The compound's carbamate linkage further enhances its stability and reactivity, aligning with modern green chemistry principles.

In recent years, the demand for tert-Butyl methyl(2-phenoxyethyl)carbamate has surged due to its applications in drug discovery, particularly in protease inhibitors and kinase-targeted therapies. Researchers frequently search for "CAS 525578-70-5 solubility" or "synthesis route for tert-Butyl methyl carbamate derivatives," reflecting its technical relevance. The compound’s compatibility with Pd-catalyzed cross-coupling reactions and microwave-assisted synthesis also positions it as a hotspot in combinatorial chemistry.

From an industrial perspective, 525578-70-5 is often discussed alongside "high-purity carbamate suppliers" and "scalable synthetic protocols." Environmental concerns have driven interest in its biodegradability profile, with queries like "eco-friendly carbamate alternatives" gaining traction. Analytical methods such as HPLC purity testing and LC-MS characterization are critical for quality control, as emphasized in peer-reviewed journals.

The compound’s phenoxyethyl segment contributes to lipid solubility, a key factor in optimizing drug bioavailability—a topic frequently explored in "QSAR studies of carbamates." Meanwhile, its tert-butyl group offers steric protection, reducing metabolic degradation. Such features align with trending searches like "prodrug design using carbamates" and "controlled-release formulations."

Regulatory compliance remains a priority, with manufacturers ensuring adherence to REACH and ICH guidelines. Safety data sheets highlight its non-hazardous handling under standard conditions, though proper PPE is recommended. As the industry shifts toward sustainable practices, "solvent-free carbamate synthesis" and "catalytic recycling methods" are emerging as key research directions for 525578-70-5.

In material science, this compound serves as a monomer for polyurethane hybrids and self-healing polymers, addressing queries like "carbamate-based smart materials." Its thermal stability (up to 200°C) makes it suitable for high-performance coatings, further expanding its industrial footprint.

To summarize, tert-Butyl methyl(2-phenoxyethyl)carbamate (CAS No. 525578-70-5) bridges multiple disciplines—from medicinal chemistry to advanced materials. Its evolving applications and synthetic adaptability ensure continued relevance in both academic and industrial settings, fueled by innovations in green synthesis and precision drug delivery.